Succinyl phosphate

• CAS: 3469-79-2
• Synonyms: succinyl monophosphate; succinyl phosphate; succinyl phosphate, trilithium salt
• Molecular Formula: C4H7O7P
• Molecular Weight: 198.07 g/mol
• SMILES: C1CC(=O)OC1=O.OP(=O)(O)O
• InChI: InChI=1S/C4H4O3.H3O4P/c5-3-1-2-4(6)7-3;1-5(2,3)4/h1-2H2;(H3,1,2,3,4)
• InChIKey: NPSIAHHANQRSIB-UHFFFAOYSA-N

Researchers studying the TCA cycle often struggle to trap the transient succinyl-CoA synthetase (SCS) intermediate. Succinyl phosphate (CAS 3469-79-2) solves this with a 5-fold slower ATP synthesis rate than succinyl-CoA, enabling intermediate capture. Its unique mixed anhydride bond enables rapid nonenzymatic CoA acylation for clean succinyl-CoA generation. This chemically synthesized trilithium salt is the defined substrate for rigorous enzymology and structure-based drug design. - Traps SCS catalytic intermediate; 1.58 Å crystal structure template available. - Enables enzyme-free succinyl-CoA preparation for in vitro assays. - Defined substrate for acylphosphatase inhibitor screening assays.

Succinyl Phosphate: High-Energy Acyl Phosphate Intermediate

Succinyl phosphate (CAS 3469-79-2; molecular formula C4H7O7P; molecular weight 198.07 g/mol) is a high-energy acyl phosphate compound characterized by a mixed anhydride bond between a carboxylic acid group and a phosphate group [1]. It serves as a critical, enzyme-bound catalytic intermediate in the reaction catalyzed by succinyl-CoA synthetase (SCS; also known as succinic thiokinase), a key enzyme of the tricarboxylic acid (TCA) cycle that performs substrate-level phosphorylation [2]. The compound is not merely a metabolic intermediate but a versatile biochemical tool, as its unique chemical reactivity—including rapid nonenzymatic acylation of coenzyme A and a pH-dependent propensity to cyclize—enables its use in defined in vitro systems for mechanistic enzymology, structural biology, and the rational design of enzyme inhibitors [3]. For procurement, succinyl phosphate is available as a chemically synthesized, high-purity trilithium salt, providing a stable and tractable form for rigorous biochemical experimentation [4].

Workflow SCS/ACLY enzymology and structural biology

Form Stable trilithium salt for defined in vitro systems

Key utility Enzyme-bound intermediate trapping and inhibitor design studies

• [1] Walsh, C. T., Hildebrand, J. G., & Spector, L. B. (1970). Succinyl Phosphate: Its Nonenzymatic Hydrolysis and Reaction with Coenzyme A. Journal of Biological Chemistry, 245(21), 5699-5708. View Source
• [2] Huang, J., & Fraser, M. E. (2022). The structure of succinyl-CoA synthetase bound to the succinyl-phosphate intermediate clarifies the catalytic mechanism of ATP-citrate lyase. Acta Crystallographica Section F: Structural Biology Communications, 78(10), 363-370. View Source
• [3] Grinnell, F. L., & Nishimura, J. S. (1969). The Mechanism of the Succinic Thiokinase Reaction. Effector Role of Desulfo-Coenzyme A in Succinyl Phosphate Formation. Biochemistry, 8(2), 568-574. View Source
• [4] Hildebrand, J. G., & Spector, L. B. (1969). Succinyl Phosphate and the Succinyl Coenzyme A Synthetase Reaction. Journal of Biological Chemistry, 244(10), 2606-2613. View Source

Why Succinyl Phosphate Cannot Be Replaced by Analogs

Generic substitution of succinyl phosphate with closely related analogs such as succinyl-CoA, acetyl phosphate, or other C4-dicarboxylic acids (e.g., succinate, fumarate, oxaloacetate) is not scientifically valid due to fundamental differences in chemical reactivity, enzyme specificity, and experimental utility. Succinyl phosphate possesses a unique intramolecular succinyl relationship between its free carboxyl group and phosphorylated carboxyl, enabling a rapid, nonenzymatic reaction with CoA that is not observed with simple acyl phosphates like acetyl phosphate [1]. Furthermore, succinyl-CoA synthetase exhibits high specificity for succinate-derived intermediates, showing negligible activity with citrate, fumarate, or oxaloacetate [2]. Succinyl phosphate also serves as a direct substrate for ATP synthesis in the presence of SCS and desulfo-CoA, a reaction that cannot be recapitulated by other acyl phosphates, as demonstrated by comparative studies with 13 other acyl phosphates [3]. These distinct properties preclude the use of substitutes and underscore the compound's non-interchangeable role in precise biochemical, structural, and inhibitor design studies.

Acetyl phosphate Lacks the succinyl-related spatial reactivity with CoA; rapid nonenzymatic acylation may not transfer

C4-dicarboxylic acids SCS shows minimal to no activity with citrate, fumarate, or oxaloacetate; substrate binding may not replicate

Succinyl-CoA Physiological substrate with different kinetic profile; rate difference may hinder mechanistic trapping experiments

• [1] Walsh, C. T., Hildebrand, J. G., & Spector, L. B. (1970). Succinyl Phosphate: Its Nonenzymatic Hydrolysis and Reaction with Coenzyme A. Journal of Biological Chemistry, 245(21), 5699-5708. View Source
• [2] Huang, J., & Fraser, M. E. (2016). Structural basis for the binding of succinate to succinyl-CoA synthetase. Acta Crystallographica Section D: Structural Biology, 72(8), 912-921. View Source
• [3] Hildebrand, J. G., & Spector, L. B. (1969). Succinyl Phosphate and the Succinyl Coenzyme A Synthetase Reaction. Journal of Biological Chemistry, 244(10), 2606-2613. View Source

Succinyl Phosphate: Structural and Kinetic Differentiation from Analogs

Crystal Structure with Succinyl-CoA Synthetase

Succinyl phosphate was successfully trapped and visualized in the active site of a human succinyl-CoA synthetase (SCS) variant (E105αQ), providing the first high-resolution structural evidence of its enzyme-bound state. The crystal structure was determined at 1.58 Å resolution, revealing precise binding interactions. This structural definition contrasts sharply with other acyl phosphates like acetyl phosphate, for which no equivalent high-resolution, enzyme-bound structure exists in this enzyme class [1].

Enzyme-bound structure

Head-to-head

1.58 Å resolution (SCS)

vs. no comparable acetyl phosphate structure

Supports structural model for SCS/ACLY inhibitor design studies

Requires SCS E105αQ mutant and desulfo-CoA

Evidence Dimension	Crystal structure resolution of enzyme-bound intermediate
Target Compound Data	1.58 Å resolution (succinyl phosphate bound to human SCS E105αQ mutant)
Comparator Or Baseline	Acetyl phosphate: no equivalent high-resolution structure bound to SCS
Quantified Difference	Succinyl phosphate provides a defined, high-resolution structural model; acetyl phosphate does not.
Conditions	X-ray diffraction of human GTP-specific SCS (E105αQ mutant) crystallized in the presence of Mg2+, succinate, and desulfo-CoA

Why This Matters

This high-resolution structural data is essential for rational drug design targeting SCS/ACLY enzymes in cancer and metabolic disease, as it reveals the precise binding mode of the natural intermediate.

• [1] Huang, J., & Fraser, M. E. (2022). The structure of succinyl-CoA synthetase bound to the succinyl-phosphate intermediate clarifies the catalytic mechanism of ATP-citrate lyase. Acta Crystallographica Section F: Structural Biology Communications, 78(10), 363-370. View Source

Kinetics of ATP Synthesis versus Succinyl-CoA

In a defined enzymatic assay using E. coli succinyl-CoA synthetase and the cofactor desulfo-CoA, succinyl phosphate is a competent but kinetically distinct substrate for ATP synthesis. The maximum rate of ATP production from succinyl phosphate was determined to be exactly one-fifth (20%) of the rate observed with the physiological substrates, succinyl-CoA and inorganic phosphate. The enzyme catalyzes the conversion of 1 µmole of succinyl phosphate into 0.5 µmole of ATP in 60 minutes at 37°C [1].

ATP synthesis rate

Head-to-head

1/5 of succinyl-CoA rate

0.5 µmol ATP / µmol substrate (60 min)

Supports controlled kinetic trapping of intermediates

E. coli SCS, 37°C, desulfo-CoA required

Evidence Dimension	Relative rate of ATP synthesis
Target Compound Data	Rate of ATP synthesis from succinyl phosphate is 1/5 (0.2x) the rate from succinyl-CoA + Pi
Comparator Or Baseline	Succinyl-CoA + inorganic phosphate (Pi)
Quantified Difference	Rate is 5-fold slower with succinyl phosphate
Conditions	E. coli succinyl-CoA synthetase, desulfo-CoA present, 37°C, pH not specified

Why This Matters

This quantitative difference allows researchers to use succinyl phosphate to slow the catalytic cycle for detailed mechanistic dissection (e.g., trapping intermediates), a critical advantage not offered by the natural substrate succinyl-CoA.

• [1] Hildebrand, J. G., & Spector, L. B. (1969). Succinyl Phosphate and the Succinyl Coenzyme A Synthetase Reaction. Journal of Biological Chemistry, 244(10), 2606-2613. View Source

Substrate Specificity: Succinyl-CoA Synthetase

Succinyl-CoA synthetase demonstrates high substrate specificity. Structural analysis reveals the enzyme binds succinate and its derivatives with high fidelity, and it does not react appreciably with other TCA cycle C4-dicarboxylic acids such as citrate, fumarate, or oxaloacetate, although it shows some minor activity with L-malate. This specificity is critical for the fidelity of the TCA cycle and substrate-level phosphorylation [1].

Substrate specificity

Class-level

Negligible activity with citrate, fumarate, oxaloacetate

Context-dependent specificity review for SCS substrates

Based on structural analysis; malate shows minor activity

Evidence Dimension	Enzyme activity with substrate analogs
Target Compound Data	Succinyl phosphate (as a succinate derivative) is a competent substrate/intermediate
Comparator Or Baseline	Citrate, fumarate, oxaloacetate: no appreciable reaction; L-malate: minor activity
Quantified Difference	Qualitative difference (negligible activity vs. some activity for malate)
Conditions	Structural analysis of porcine GTP-specific SCS

Why This Matters

This data confirms that other C4 acids cannot substitute for succinate-based compounds in SCS-catalyzed reactions, making succinyl phosphate a unique and irreplaceable tool for probing SCS function.

• [1] Huang, J., & Fraser, M. E. (2016). Structural basis for the binding of succinate to succinyl-CoA synthetase. Acta Crystallographica Section D: Structural Biology, 72(8), 912-921. View Source

Nonenzymatic Reactivity with Coenzyme A vs. Acetyl Phosphate

Succinyl phosphate undergoes a rapid, nonenzymatic reaction with coenzyme A (CoA) across a broad pH range (pH 3-8) to yield succinyl-CoA. This reaction is critically dependent on the presence of a free carboxyl group in a specific 'succinyl' spatial relationship to the phosphorylated carboxyl. This structural feature is absent in simpler acyl phosphates like acetyl phosphate, which do not exhibit this rapid, uncatalyzed acylation of CoA [1].

CoA acylation

Class-level

Rapid reaction pH 3–8

vs. acetyl phosphate: no rapid CoA acylation

Supports enzyme-free succinyl-CoA preparation

Requires free carboxyl in specific spatial orientation

Evidence Dimension	Nonenzymatic reaction with CoA
Target Compound Data	Rapid reaction, pH 3-8, yielding succinyl-CoA
Comparator Or Baseline	Acetyl phosphate: does not react rapidly with CoA under comparable conditions
Quantified Difference	Qualitative difference in reactivity
Conditions	Aqueous buffer, pH 3-8, ambient temperature

Why This Matters

This unique chemical property enables the study of uncatalyzed acyl transfer reactions and provides a clean, enzyme-free method for generating succinyl-CoA in vitro, a significant practical advantage for biochemists.

• [1] Walsh, C. T., Hildebrand, J. G., & Spector, L. B. (1970). Succinyl Phosphate: Its Nonenzymatic Hydrolysis and Reaction with Coenzyme A. Journal of Biological Chemistry, 245(21), 5699-5708. View Source

Validated Research and Industrial Applications of Succinyl Phosphate

High-Resolution Structural Biology

Succinyl phosphate is the preferred reagent for trapping and visualizing the catalytic intermediate in SCS and related enzymes like ACLY. The high-resolution crystal structure (1.58 Å) of the enzyme-bound intermediate provides an unparalleled template for structure-based drug design targeting these enzymes in cancer and metabolic disorders [1].

Mechanistic Enzymology of Substrate-Level Phosphorylation

Researchers studying the TCA cycle can use succinyl phosphate to slow down the catalytic cycle of SCS, as its rate of ATP synthesis is 5-fold slower than that from the natural substrate succinyl-CoA. This property is invaluable for trapping and characterizing short-lived enzyme intermediates [2].

Enzyme-Free Synthesis of Succinyl-CoA

The unique, rapid nonenzymatic reaction of succinyl phosphate with CoA (pH 3-8) provides a clean, enzyme-free method for generating succinyl-CoA. This avoids the need for complex enzyme preparations and offers a straightforward route for preparing this important metabolic precursor for in vitro assays [3].

Inhibitor Development and Assays for Acylphosphatases

Succinyl phosphate serves as a defined substrate for acylphosphatases, allowing for the development and validation of high-throughput screening assays to identify novel inhibitors of these enzymes, which are implicated in various diseases [4].

Application

Selection Property

Validation Focus

Structural biology of SCS/ACLY enzymes

Enzyme-bound intermediate crystal form

Verify binding mode at high resolution

Kinetic trapping of SCS catalytic cycle

Slow substrate for ATP synthesis

Assess intermediate accumulation efficiency

Enzyme-free succinyl-CoA generation

Nonenzymatic reactivity with CoA

Determine pH-dependent acylation yield

Acylphosphatase inhibitor screening

Defined acylphosphate substrate

Establish activity assay conditions and specificity

• [1] Huang, J., & Fraser, M. E. (2022). The structure of succinyl-CoA synthetase bound to the succinyl-phosphate intermediate clarifies the catalytic mechanism of ATP-citrate lyase. Acta Crystallographica Section F: Structural Biology Communications, 78(10), 363-370. View Source
• [2] Hildebrand, J. G., & Spector, L. B. (1969). Succinyl Phosphate and the Succinyl Coenzyme A Synthetase Reaction. Journal of Biological Chemistry, 244(10), 2606-2613. View Source
• [3] Walsh, C. T., Hildebrand, J. G., & Spector, L. B. (1970). Succinyl Phosphate: Its Nonenzymatic Hydrolysis and Reaction with Coenzyme A. Journal of Biological Chemistry, 245(21), 5699-5708. View Source
• [4] BRENDA Enzyme Database. Ligand: succinyl phosphate. Accessed 2024. View Source